Cas no 2137568-57-9 (1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2137568-57-9
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6440315
• PubChem ID: 165461069
• Update Time: 2025-11-05

1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137568-57-9
• 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• EN300-731600

• Inchi： 1S/C11H9N3O3/c1-7-9(11(16)17)5-14(13-7)10-4-8(6-15)2-3-12-10/h2-6H,1H3,(H,16,17)
• InChI Key： URLXQORSEPTSOC-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=C(C=O)C=CN=2)N=C1C)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2137568-57-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and biological activity. The molecule's structure incorporates a pyridine ring substituted with a formyl group at position 4 and a methyl-substituted pyrazole ring attached via position 2. The carboxylic acid group at position 4 of the pyrazole ring further enhances its functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the formyl group in this compound introduces additional functional complexity, potentially enabling interactions with biological targets such as enzymes or receptors. Researchers have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise synthesis, to optimize its yield and purity.

The synthesis of 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid typically involves the condensation of aldehydes with appropriate nitrogen-containing precursors under acidic or basic conditions. The reaction conditions play a critical role in determining the regioselectivity and stereochemistry of the product. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

In terms of applications, this compound has shown promise in biological assays targeting inflammatory pathways. Studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Additionally, its potential as an anticancer agent has been explored through in vitro assays against various cancer cell lines, revealing selective cytotoxicity that warrants further investigation.

The structural versatility of 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid also makes it a valuable intermediate in organic synthesis. Its ability to undergo further functionalization enables the creation of more complex molecules with tailored properties. For example, substitution reactions at the formyl group or carboxylic acid moiety can lead to derivatives with enhanced bioavailability or improved pharmacokinetic profiles.

From an environmental perspective, researchers have evaluated the eco-toxicological impact of this compound. Initial studies suggest that it exhibits low toxicity towards non-target organisms, making it a safer option for agricultural or industrial applications. However, further research is required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 1-(4-formylpyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid represents a valuable addition to the arsenal of functionalized pyrazole derivatives. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a promising candidate for future drug development and material science applications. Continued research into its properties and applications will undoubtedly unlock new opportunities for leveraging this compound's potential across diverse fields.